Cas no 51028-95-6 (Benzeneacetic acid, 3-methoxy-5-(1-methylethyl)-, methyl ester)

• Product Name: Benzeneacetic acid, 3-methoxy-5-(1-methylethyl)-, methyl ester
• CAS No: 51028-95-6
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 363558
• PubChem ID: 71366357
• Update Time: 2025-04-19

Benzeneacetic acid, 3-methoxy-5-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-methoxy-5-(1-methylethyl)-, methyl ester
• methyl 2-(3-methoxy-5-propan-2-ylphenyl)acetate
• DTXSID80789720
• 51028-95-6
• Methyl [3-methoxy-5-(propan-2-yl)phenyl]acetate

• Inchi： 1S/C13H18O3/c1-9(2)11-5-10(7-13(14)16-4)6-12(8-11)15-3/h5-6,8-9H,7H2,1-4H3
• InChI Key： DWQXZAGQRVCSEU-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(CC(=O)OC)C=C(C=1)C(C)C

Computed Properties

• Exact Mass: 222.12564
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53